Cas no 1076198-33-8 (2-(7-Isoquinolinyl)ethanol)

• Product Name: 2-(7-Isoquinolinyl)ethanol
• CAS No: 1076198-33-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 893942
• PubChem ID: 29982533
• Update Time: 2025-04-19

2-(7-Isoquinolinyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(7-Isoquinolinyl)ethanol
• 2-isoquinolin-7-ylethanol

• Inchi： 1S/C11H11NO/c13-6-4-9-1-2-10-3-5-12-8-11(10)7-9/h1-3,5,7-8,13H,4,6H2
• InChI Key： CCJUXJIFTBESER-UHFFFAOYSA-N
• SMILES： OCCC1C=CC2C=CN=CC=2C=1

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Melting Point: 90-93°C
• PSA: 33.12000
• LogP: 1.76960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives